BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Toxicity Profile and Handling
Precautions for 2-Phenoxybenzophenone

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Phenoxybenzophenone
CAS No.: 42506-05-8

Cat. No.: B14659841

Get Quote

Executive Summary & Compound Identification[1

2-Phenoxybenzophenone (CAS: 42506-05-8) is a diaryl ketone derivative characterized by a

benzophenone core substituted with a phenoxy group at the ortho position.[1] While widely
utilized in organic synthesis and photochemistry research, specific toxicological data for this
isomer is limited in public registries compared to its parent compound (Benzophenone) or its
para-isomer (4-Phenoxybenzophenone).[1]

Critical Safety Directive: Due to the scarcity of isomer-specific in vivo data, this guide applies
the Precautionary Principle. Researchers must handle this compound assuming it shares the
established hazard profile of the Benzophenone class: potential endocrine disruption,
photosensitization, and organ system toxicity (Liver/Kidney).[1]

Physicochemical Identity[1][2]
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Property Data

Chemical Name (2-Phenoxyophenyl)(phenyl)methanone
CAS Number 42506-05-8

Molecular Formula C19H1402

Molecular Weight 274.31 g/mol

Physical State Crystalline Solid (White to Off-white)

N Soluble in organic solvents (DCM, Ethyl Acetate,
Solubility ]
Toluene); Insoluble in water.[2]

Benzophenone moiety (Photoactive, potential
Structural Alert ) o
DNA intercalator upon activation).[1]

Toxicological Profile: Mechanism & Risk

Assessment
Read-Across & Structure-Activity Relationship (SAR)

In the absence of direct LD50 data for 2-Phenoxybenzophenone, safety limits are derived
from "Read-Across" analysis using Benzophenone (CAS 119-61-9) and 4-
Phenoxybenzophenone (CAS 6317-73-3) as surrogates.

o Acute Toxicity (Estimated): Low.[1]

o Analog Data: Benzophenone Oral LD50 (Rat) > 10,000 mg/kg; Dermal LD50 (Rabbit) >
3,535 mg/kg.[1]

o Inference: 2-Phenoxybenzophenone is likely non-lethal in acute accidental exposures
but poses chronic risks.[1]

« Irritation Potential: Moderate.[1]

o Likely to cause Skin Irritation (Category 2) and Eye lIrritation (Category 2A) due to
lipophilic penetration and local tissue interaction.[1]
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» Sensitization: High Probability.[1]

o Benzophenones are known contact allergens and photosensitizers.[1] The ortho-phenoxy
group may sterically hinder some metabolic attacks but does not negate the photo-
reactive carbonyl core.[1]

Mechanism of Toxicity: The Metabolic Pathway

The primary concern with benzophenone derivatives is their metabolism by Cytochrome P450
enzymes (specifically CYP2B family) into hydroxylated metabolites.[1] These metabolites often
exhibit higher estrogenic activity than the parent compound.[1]

Hypothetical Metabolic Activation Pathway:
 Ingestion/Absorption: Lipophilic entry into systemic circulation.[1]
e Phase | Metabolism: Hydroxylation at the 4-position of the unsubstituted phenyl ring.[1]

e Endocrine Interaction: The resulting 4-hydroxy-2-phenoxybenzophenone mimics 17f3-
estradiol, potentially binding to Estrogen Receptors (ER).[1]

2-Phenoxybenzophenone t Hepatic I ase Hydroxylated Metabolite g Estrogen Receptor ranscriptional Change Endocrine Disruption

i
(Lipophilic Parent) o (CYP450 Enzymes) (Active Form) (Binding & Activation) & Cellular Stress
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Click to download full resolution via product page

Caption: Predicted metabolic activation pathway of 2-Phenoxybenzophenone leading to
potential endocrine activity.

Handling Precautions & Exposure Control
Engineering Controls

o Primary Barrier: All handling of the dry powder must occur within a Chemical Fume Hood to
prevent inhalation of particulates.[1]
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e Lighting: As a benzophenone derivative, the compound is photo-active.[1] Store and handle
under Amber Light or UV-filtered lighting if the experiment is light-sensitive.

» Static Control: Organic powders can generate static charges.[1] Ground all weighing

equipment.
Personal Protective Equipment (PPE) Matrix
Zone Equipment Rationale
] Essential during
) N95 or P2 Particulate o
Respiratory ) weighing/transfer to prevent
Respirator ) ]
inhalation of dust.[1]
o _ Benzophenones penetrate
Nitrile Gloves (Min 0.11mm ) .
Dermal ) skin; Nitrile offers >480m
thick) .
breakthrough protection.[1]
Prevent irritation from dust or
Ocular Chemical Safety Goggles splashes; Safety glasses are
insufficient for powders.[1]
Standard protection; Tyvek
Body Lab Coat (Cotton/Poly blend) sleeves recommended for

large scale handling.[1]

Operational Protocols: Safe Handling & Synthesis
Setup

This protocol uses a Self-Validating Workflow approach.[1] Each step includes a "Check" to
ensure safety before proceeding.

Protocol 4.1: Preparation of Stock Solution (10 mM)

Objective: Safely solubilize 2-Phenoxybenzophenone for biological or chemical assay without
personnel exposure.

Materials:
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e 2-Phenoxybenzophenone (Solid)

e DMSO (Dimethyl sulfoxide) - Note: DMSO enhances skin permeability; handle with extreme
care.[1]

e Vortex mixer[1]

o Amber glass vial (4 mL)[1]

Step-by-Step Methodology:

» Pre-Weighing Validation:
o Check: Is the balance located inside the fume hood or a powder containment enclosure?
o Action: Put on double nitrile gloves.[1]

» Weighing:
o Calculate mass required:

for
of
solution.[1]

o Transfer solid to the amber vial using an anti-static spatula.[1]

o Critical: Wipe the exterior of the vial with a solvent-dampened tissue (Ethanol) before
removing it from the balance area to remove invisible dust.[1]

e Solubilization:
o Add

of DMSO to the vial.[1]

o Cap tightly.[1][3][4][5] Vortex for 30 seconds.[1]
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o Observation: The solution should be clear. If turbid, sonicate for 5 minutes.[1]

o Labeling & Storage:
o Label with: "WARNING: Benzophenone Derivative - Endocrine Suspect".[1]
o Store at

in the dark.

Protocol 4.2: Spill Management Logic

In the event of a spill, follow this decision logic to minimize contamination.

Spill Detected

Identify State

Solid Powder Solution (Solvent)

1. Dampen with Ethanol 1. Absorb with Vermiculite

2. Transfer to Sealed Bag

2. Scoop to Waste
(Avoid Dust)

Wash Area with
Soap & Water

File Incident Report
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Click to download full resolution via product page
Caption: Decision matrix for responding to 2-Phenoxybenzophenone spills.

Emergency Response

« Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[1][4]
Alert: Delayed pulmonary irritation is possible; monitor for 24 hours.

» Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use alcohol to wash skin,
as it may increase the absorption of the compound.[1]

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][4] Remove contact lenses if
present.[1][4][5][6] Seek medical attention.

o Fire: Use Carbon Dioxide (

), Dry Chemical, or Foam.[1][6] Warning: Combustion may produce toxic carbon oxides (

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b14659841?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://cameochemicals.noaa.gov/chemical/20502
https://cameochemicals.noaa.gov/chemical/20502
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC103161000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B1912_EU_6N.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0389&p_version=2&p_lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010149/
https://www.benchchem.com/product/b14659841/docs#technical-guide-toxicity-profile-and-handling-precautions-for-2-phenoxybenzophenone
https://www.benchchem.com/product/b14659841/docs#technical-guide-toxicity-profile-and-handling-precautions-for-2-phenoxybenzophenone
https://www.benchchem.com/product/b14659841/docs#technical-guide-toxicity-profile-and-handling-precautions-for-2-phenoxybenzophenone
https://www.benchchem.com/product/b14659841/docs#technical-guide-toxicity-profile-and-handling-precautions-for-2-phenoxybenzophenone
https://www.benchchem.com/product/b14659841?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14659841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14659841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

